Cas no 72361-28-5 (6-Amino-1-ethyl-3-propylpyrimidine-2,4(1H,3H)-dione)

• Product Name: 6-Amino-1-ethyl-3-propylpyrimidine-2,4(1H,3H)-dione
• CAS No: 72361-28-5
• MF: C₉H₁₅N₃O₂
• MW: 197.234301805496
• CID: 1036078
• PubChem ID: 95675
• Update Time: 2025-04-20

6-Amino-1-ethyl-3-propylpyrimidine-2,4(1H,3H)-dione Chemical and Physical Properties

Names and Identifiers

• 6-Amino-1-ethyl-3-propylpyrimidine-2,4(1H,3H)-dione
• 63981-31-7
• CS-0050351
• AS-83112
• DTXSID20981605
• 6-Amino-1-ethyl-3-propyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
• YPSQTTRYMSZAGR-UHFFFAOYSA-N
• 6-Amino-1-ethyl-3-propyl-2,4(1H,3H)-pyrimidinedione
• 6-amino-1-ethyl-3-propylpyrimidine-2,4-dione
• 6-Amino-1-ethyl-3-propyluracil
• 6-amino-1-ethyl-3-propyl-1,3-dihydropyrimidine-2,4-dione
• NSC28902
• NSC 28902
• BRN 0162762
• 72361-28-5
• FT-0698742
• Uracil, 6-amino-1-ethyl-3-propyl-
• SCHEMBL239409
• SB56618
• NSC-28902
• SC-2614
• 2,3H)-Pyrimidinedione, 6-amino-1-ethyl-3-propyl-
• P17988
• DB-296450

• Inchi： 1S/C9H15N3O2/c1-3-5-12-8(13)6-7(10)11(4-2)9(12)14/h6H,3-5,10H2,1-2H3
• InChI Key： YPSQTTRYMSZAGR-UHFFFAOYSA-N
• SMILES： O=C1N(C(=CC(N1CCC)=O)N)CC

Computed Properties

• Exact Mass: 197.116427
• Monoisotopic Mass: 197.116427
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.6
• XLogP3: 0.2

Experimental Properties

• Density: 1.146
• Boiling Point: 292.4°Cat760mmHg
• Flash Point: 130.6°C